4,5-dichloro-1H-imidazole-2-carboxylic Acid

• CAS No.: 64736-53-4
• Molecular Formula: C4H2Cl2N2O2
• Molecular Weight: 180.97 g/mol
• IUPAC Name: 4,5-dichloro-1H-imidazole-2-carboxylic acid
• InChI: InChI=1S/C4H2Cl2N2O2/c5-1-2(6)8-3(7-1)4(9)10/h(H,7,8)(H,9,10)
• InChI Key: IXMKNMGPLCJFEC-UHFFFAOYSA-N
• SMILES: C1(=C(N=C(N1)C(=O)O)Cl)Cl

Description

4,5-dichloro-1H-imidazole-2-carboxylic Acid is a useful research compound. Its molecular formula is C4H2Cl2N2O2 and its molecular weight is 180.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 137 g (1 mol) of 4,5-dichloroimidazole, 414 g (3 mol) of K2CO3 and 1,000 ml of carbon dioxide was stirred in an autoclave at 200° C. under autogenous pressure for 10 hours. The solid output was pulverized, suspended in 2 1 of water and brought to pH 3-4 with concentrated hydrochloric acid while being cooled with ice. The resulting precipitate was filtered off and recrystallized from water to give 136 g (75%) of 4,5-dichloroimidazole-2-carboxylic acid (Compound No. 1); mp. 240° C. (dec.).